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Introduction
Epyrifenacil is a novel protoporphyrinogen oxidase (PPO) inhibiting herbicide developed by

Sumitomo Chemical for broad-spectrum pre-plant burndown weed control.[1][2][3] Belonging to

the pyrimidinedione chemical class, Epyrifenacil offers a unique systemic action against a

wide range of grass and broadleaf weeds, including those resistant to other PPO inhibitors.[1]

[4] Its mode of action, coupled with favorable application timings, positions it as a significant

tool in modern weed management strategies. This document provides detailed application

notes, experimental protocols, and efficacy data to support research and development efforts

related to Epyrifenacil.

Mode of Action
Epyrifenacil functions by inhibiting the protoporphyrinogen oxidase (PPO) enzyme, a key

component in the chlorophyll and heme biosynthesis pathways in plants. This inhibition leads to

an accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen,

generates highly reactive singlet oxygen species. These reactive oxygen species cause rapid

lipid peroxidation and destruction of cell membranes, leading to cellular leakage, necrosis, and

ultimately, plant death. A distinguishing feature of Epyrifenacil is its systemic activity, which is

attributed to the phloem mobility of its acidic metabolite, allowing for translocation within the

plant.
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Data Presentation
Efficacy of Epyrifenacil on PPO-Inhibitor Resistant
Palmer Amaranth

Target Weed Biotype
Epyrifenacil Application
Rate (lb ai/A)

Weed Control (%)

∆Gly-210 resistant Palmer

amaranth
0.004 88

Arg-128-gly resistant Palmer

amaranth
0.004 100

Gly-399-Ala resistant Palmer

amaranth
0.004 100

All evaluated resistant biotypes 0.008 100

All evaluated resistant biotypes 0.016 100

Data sourced from EPA documents referencing Nelson and Schneider, 2021.

Efficacy of Epyrifenacil on Grass Weeds
Target Weed Species

Epyrifenacil Application
Rate (lb ai/A)

Weed Control (%)

Barnyardgrass 0.018 100

Large Crabgrass 0.018 98

Data sourced from EPA documents referencing Nelson and Schneider, 2021.

Efficacy of Epyrifenacil Tank Mixes for Pre-Plant
Burndown
A tank mixture of Epyrifenacil with glyphosate and dicamba has demonstrated statistically

higher effectiveness against several key weed species compared to glyphosate and dicamba

alone.
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Target Weed Species

Purslane

Velvetleaf

Palmer amaranth

Dandelion

Shepherd's purse

Giant foxtail

Fall panicum

Common barnyardgrass

Effectiveness was evaluated 14 days after application. Specific control percentages from the

source study (Nelson and Schneider, 2021) were not publicly available.

Application Rates for General Weed Control
Epyrifenacil Application Rate (fl oz/A) Outcome

5 64 weed species controlled

5 28 weed species suppressed

2.5 4 weed species controlled

2.5 6 weed species suppressed

Treatment results were evaluated 14 days after application. A comprehensive list of the 92

targeted weed species was not publicly available.

Experimental Protocols
Protocol for Evaluating Pre-Plant Burndown Efficacy of
Epyrifenacil
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1. Objective: To determine the efficacy of Epyrifenacil, alone and in combination with tank-mix

partners, for the pre-plant burndown control of various weed species.

2. Experimental Design:

Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of 4 replications.

Plot Size: Minimum of 10 feet by 30 feet to minimize edge effects and provide a

representative area for assessment.

3. Treatments:

Epyrifenacil Rates: Include a range of rates to determine dose-response, for example, 2.5 fl

oz/A and 5.0 fl oz/A.

Tank Mixes:

Epyrifenacil + Glyphosate

Epyrifenacil + Dicamba

Epyrifenacil + Glyphosate + Dicamba

Comparative Standards: Include industry-standard burndown herbicides (e.g., glyphosate

alone, dicamba alone, other PPO inhibitors) for comparison.

Controls: Include an untreated check plot within each replication.

4. Application:

Timing: Apply to actively growing weeds. Record the growth stage of each target weed

species at the time of application.

Equipment: Use a calibrated research plot sprayer equipped with flat-fan nozzles to ensure

uniform coverage.

Carrier Volume: Apply in a spray volume of 10-20 gallons per acre.
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Adjuvants: Include appropriate adjuvants (e.g., non-ionic surfactant, crop oil concentrate, or

methylated seed oil) as recommended by the product label.

5. Data Collection:

Weed Control Ratings: Visually assess percent weed control at 7, 14, 21, and 28 days after

treatment (DAT). Ratings should be on a scale of 0% (no control) to 100% (complete death

of the weed).

Weed Density and Biomass: In a designated quadrat within each plot, count the number of

live weeds of each species and collect above-ground biomass at a specified time point (e.g.,

28 DAT).

Crop Safety (if applicable): If a crop is to be planted following the burndown application,

assess crop injury (phytotoxicity) at regular intervals after emergence.

6. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).

Use a means separation test (e.g., Tukey's HSD) to determine significant differences

between treatment means.
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Caption: Epyrifenacil's Mode of Action via PPO Inhibition.
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Caption: Workflow for Pre-Plant Burndown Herbicide Field Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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